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Compound of Interest

Compound Name: Doravirine

Cat. No.: B607182 Get Quote

This document provides crucial safety protocols and operational guidance for researchers,

scientists, and drug development professionals handling Doravirine in a laboratory setting.

Adherence to these procedures is vital for ensuring personal safety and maintaining a secure

research environment.

Hazard Identification and Summary
Doravirine, in its solid, pure form, is classified as a hazardous substance. The primary risks

are associated with its handling as a powder.

Acute Health Hazards: The substance is harmful if swallowed, causes skin irritation, and

leads to serious eye irritation[1]. It may also cause respiratory irritation upon inhalation of

dust particles[1].

Physical Hazards: As a fine powder, Doravirine presents a significant physical hazard. It

may form combustible or explosive dust-air mixtures, especially during processing or

handling that generates airborne particles[2][3][4][5]. Therefore, it is crucial to avoid dust

accumulation and eliminate all potential ignition sources, such as heat, flames, and sparks[2]

[3][4]. Precautionary measures against static discharge, including electrical grounding and

bonding, should be implemented[2].

Formulation Hazards: Formulations of Doravirine mixed with excipients may not be

classified as hazardous[4]. However, contact with the dust can still cause mechanical

irritation to the skin and eyes[2][4][5].
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Quantitative Safety Data
The following table summarizes the acute oral toxicity data for Doravirine. No specific

occupational exposure limits (OELs) have been established for Doravirine; therefore, all

handling should be performed with the goal of minimizing exposure to the lowest practical level.

Toxicity Data Species Route Value Remarks Reference

LD50 Rat Oral > 750 mg/kg

No mortality

observed at

this dose.

[3]

LD50 Dog Oral
> 1,000

mg/kg

No mortality

observed at

this dose.

[3]

LD50 Mouse Oral > 450 mg/kg

No mortality

observed at

this dose.

[3]

Operational and Disposal Plans
Personal Protective Equipment (PPE) Protocol
A risk assessment should be conducted for all tasks involving Doravirine. The following table

outlines the minimum required PPE. All disposable PPE must not be re-used[6].
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Control/Task Minimum PPE Requirement

Engineering Controls

All handling of solid Doravirine must occur in a

certified chemical fume hood or other ventilated

enclosure to minimize dust inhalation[2][7].

Eye/Face Protection

Wear safety glasses with side shields or

chemical splash goggles[2]. If there is a

potential for splashing or significant dust

generation, a face shield should be worn in

addition to goggles[2][8].

Hand Protection

Wear chemical-impermeable gloves (e.g., nitrile)

at all times[3][7]. Gloves must be inspected

before use and changed immediately if

contaminated. Hands should be washed

thoroughly with soap and water after removing

gloves[7][9].

Body Protection

A lab coat or a work uniform is required[2]. For

tasks with a higher risk of contamination, such

as cleaning spills or handling larger quantities, a

disposable gown resistant to chemical

permeation is recommended[3][6].

Respiratory Protection

Respiratory protection is generally not required

if work is performed within a properly functioning

ventilated enclosure. If such controls are

unavailable, or in the event of an uncontrolled

release, a NIOSH/MSHA-approved respirator

should be used[2]. For high-exposure scenarios,

a positive-pressure, air-supplied respirator is

recommended[2].

Step-by-Step Handling Procedures
1. Preparation:

Ensure an eye-wash station and safety shower are readily accessible[2].
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Verify that the ventilated enclosure (fume hood) is functioning correctly.

Prepare the work surface by covering it with absorbent, disposable bench paper.

Assemble all necessary equipment (spatulas, weigh boats, glassware, solvent) within the

enclosure.

Don all required PPE as specified in the table above.

2. Handling Solid Doravirine (Weighing and Solution Preparation):

Handle the container carefully to avoid generating dust.

Open the container within the ventilated enclosure.

Use a spatula to carefully transfer the desired amount of solid Doravirine to a weigh boat.

Avoid pouring the powder, as this can create airborne dust.

Once weighed, transfer the solid to the appropriate vessel for dissolution.

To prepare a solution, add the solvent to the solid slowly to prevent splashing[10].

Securely close the primary container of Doravirine.

3. Post-Handling Decontamination:

Wipe down all external surfaces of containers, equipment, and the work area within the

enclosure with an appropriate decontaminating solution (e.g., 70% ethanol), followed by a

dry wipe.

Remove all waste, including used bench paper and disposable equipment, and place it in a

designated, sealed waste container.

4. Doffing PPE:

Remove PPE in an order that minimizes cross-contamination (e.g., outer gloves, gown, face

shield/goggles, inner gloves, respirator if used).
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Dispose of all single-use PPE in the designated waste stream.

Wash hands thoroughly with soap and water immediately after removing all PPE.

Emergency and Spill Response
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do[2][3][7]. Seek medical attention if irritation develops

and persists[2][3].

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and plenty of water[2][7]. Get medical attention if symptoms occur[2].

Inhalation: If dust is inhaled, move the person to fresh air[4]. Seek medical attention if

symptoms occur[4].

Ingestion: If swallowed, DO NOT induce vomiting[2][3][7]. Rinse the mouth thoroughly with

water and seek immediate medical attention[2][7]. Never give anything by mouth to an

unconscious person[7].

Spill Cleanup Protocol (Solid Material):

Evacuate and restrict access to the area of the spill.

Ensure proper PPE is worn, including respiratory protection if the spill is large or ventilation

is poor.

Avoid any actions that could generate dust, such as dry sweeping with a brush or using

compressed air[2][5].

Gently cover the spill with a damp paper towel or absorbent material to wet the powder.

Carefully sweep or vacuum up the material using a HEPA-filtered vacuum and collect it in a

suitable, sealable container for disposal[2][5].

Decontaminate the spill area thoroughly.
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Dispose of all cleanup materials and contaminated PPE as hazardous waste.

Disposal Plan
All waste generated from handling Doravirine, including contaminated PPE, disposable

labware, and unused material, must be treated as chemical waste.

Segregation: Collect all Doravirine-contaminated solid waste (gloves, wipes, weigh boats) in

a clearly labeled, sealed plastic bag or container.

Unused Product: Unused Doravirine should be disposed of in its original container or

another sealed, properly labeled container[2][5]. Do not mix with other waste streams.

Consult EHS: All investigational drug waste disposal must be handled in accordance with

institutional and local environmental regulations[11]. Contact your institution's Environmental

Health and Safety (EHS) department to determine the correct waste stream and arrange for

pickup and disposal by an approved waste handler, likely via incineration[3][11].

Empty Containers: Empty containers should be taken to an approved waste handling site for

recycling or disposal[2][5]. Scratch out or remove all personal or proprietary information from

labels before disposal[12].

Visualized Workflows
The following diagrams illustrate the standard operating procedures and emergency response

logic for handling Doravirine.
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Phase 1: Preparation

Phase 2: Handling

Phase 3: Decontamination & Disposal

Verify Safety Equipment
(Fume Hood, Eyewash)

Don Required PPE
(Gown, Gloves, Goggles)

Handle Solid Doravirine
(Weighing, Transferring)
in Ventilated Enclosure

Decontaminate Surfaces
and Equipment

Segregate Contaminated Waste

Doff PPE Correctly

Wash Hands Thoroughly

end

Procedure Complete

Click to download full resolution via product page

Caption: Standard workflow for safely handling solid Doravirine.
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Personal Exposure Environmental Spill

Exposure or Spill Event

Skin Contact Eye Contact Inhalation Solid Spill

Remove Clothing
Wash with Soap & Water Flush with Water (15 min) Move to Fresh Air

Seek Medical Attention
if Symptoms Persist

Restrict Area & Don PPE

Cover to Wet Powder
(Avoid Dust)

Collect Waste in
Sealed Container

Decontaminate Area

Click to download full resolution via product page

Caption: Logical workflow for emergency response to exposure or spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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